4-Chloro-N-[1-(N-hydroxycarbamimidoyl)-cyclohexyl]-benzamide
CAS No.:
Cat. No.: VC13309466
Molecular Formula: C14H18ClN3O2
Molecular Weight: 295.76 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C14H18ClN3O2 |
|---|---|
| Molecular Weight | 295.76 g/mol |
| IUPAC Name | 4-chloro-N-[1-[(Z)-N'-hydroxycarbamimidoyl]cyclohexyl]benzamide |
| Standard InChI | InChI=1S/C14H18ClN3O2/c15-11-6-4-10(5-7-11)12(19)17-14(13(16)18-20)8-2-1-3-9-14/h4-7,20H,1-3,8-9H2,(H2,16,18)(H,17,19) |
| Standard InChI Key | XVQAYPPJXZBDCR-UHFFFAOYSA-N |
| Isomeric SMILES | C1CCC(CC1)(/C(=N/O)/N)NC(=O)C2=CC=C(C=C2)Cl |
| SMILES | C1CCC(CC1)(C(=NO)N)NC(=O)C2=CC=C(C=C2)Cl |
| Canonical SMILES | C1CCC(CC1)(C(=NO)N)NC(=O)C2=CC=C(C=C2)Cl |
Introduction
Structural and Molecular Characteristics
Chemical Identity and Nomenclature
The compound’s IUPAC name, 4-chloro-N-[1-[(Z)-N'-hydroxycarbamimidoyl]cyclohexyl]benzamide, reflects its core structure:
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Benzamide backbone: A benzene ring substituted with a chlorine atom at the para position (4-chloro) and an amide group.
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Cyclohexyl group: A six-membered cycloalkane attached to the amide nitrogen.
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Hydroxycarbamimidoyl moiety: A functional group (–C(=N–OH)–NH₂) contributing to hydrogen bonding and metal coordination potential .
Table 1: Molecular Properties
| Property | Value |
|---|---|
| Molecular Formula | C₁₄H₁₈ClN₃O₂ |
| Molecular Weight | 295.76 g/mol |
| CAS Number | 912771-01-8 |
| SMILES | C1CCC(CC1)(C(=NO)N)NC(=O)C2=CC=C(C=C2)Cl |
| InChI Key | XVQAYPPJXZBDCR-UHFFFAOYSA-N |
Spectroscopic and Computational Data
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3D Conformation: The cyclohexyl group adopts a chair conformation, minimizing steric strain, while the hydroxycarbamimidoyl group participates in intramolecular hydrogen bonding .
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Electronic Properties: The electron-withdrawing chlorine and amide groups polarize the benzene ring, enhancing electrophilic reactivity at the meta and para positions.
Synthesis and Optimization
Synthetic Routes
While explicit protocols for this compound are scarce, analogous benzamides are synthesized via:
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Amide Coupling: Reacting 4-chlorobenzoic acid derivatives with amines (e.g., 1-aminocyclohexane) using coupling agents like DCC (dicyclohexylcarbodiimide) .
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Cyclization Reactions: Introducing the hydroxycarbamimidoyl group via nitrile intermediates, followed by hydroxylamine treatment.
Table 2: Representative Reaction Conditions
| Step | Reagents/Conditions | Yield (%) |
|---|---|---|
| Amide Formation | DCC, acetone, RT, 40 min | 70–85 |
| Hydroxycarbamimidoyl | NH₂OH·HCl, K₂CO₃, ethanol, reflux | 50–65 |
Purification and Characterization
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Chromatography: Silica gel column chromatography (hexane/ethyl acetate, 7:3) isolates the product .
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Spectroscopic Confirmation:
Biological Activities and Applications
Table 3: Comparative Bioactivity of Benzamide Analogs
| Compound | Target Enzyme | IC₅₀/Ki | Reference |
|---|---|---|---|
| 7h | Botrytis cinerea | EC₅₀ = 17.39 µg/mL | |
| 13f | Sclerotinia sclerotiorum | EC₅₀ = 6.67 mg/L | |
| JW8 | BACE1 | IC₅₀ = 9.01 µM |
Antifungal and Agricultural Applications
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Fungicidal Activity: Analogs with chloro substituents show EC₅₀ values <10 mg/L against Sclerotinia sclerotiorum and Botrytis cinerea .
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SAR Insights: Electron-withdrawing groups (e.g., –Cl, –CF₃) enhance antifungal potency by 2–5× compared to electron-donating groups (–OCH₃) .
| Shipping Type | Cost (USD) |
|---|---|
| Limited Quantity | 15–60 |
| International Accessible | 200+ |
Future Directions and Research Gaps
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